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Key Stability Data and Handling

The table below summarizes the available stability information and handling recommendations for HO-

PEG5-CH2COOH and a closely related compound.

Property
HO-PEG5-CH2COOH / OH-PEG5-
CH2COOH

Related Compound (Azido-PEG5-
CH2COOH)

CAS Number 52026-48-9 (cited), 2079768-50-4

(alternative) [1] [2]

217180-81-9 [3]

Recommended
Storage

Store at -5°C to -20°C; keep in a

dry place and avoid sunlight [1] [2].

Store at 2-8°C for short term (days to

weeks), or -20°C for long term (months)
[3].

Physical Form Information not available in search
results

Yellowish Oily Matter [3]

Form Supplied Information not available in search
results

Typically supplied as a powder or solid [4]
[5] [6].
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To ensure the stability of your HO-PEG5-CH2COOH, please adhere to the following protocols based on

supplier recommendations and standard practices for PEG-based linkers.

Storage Conditions:

Temperature: For long-term stability, store the product at -20°C [1] [2]. Short-term storage at 2-
8°C is acceptable for some PEG-acid compounds, but -20°C is preferred [3].

Environment: Keep the product in a sealed container, protected from moisture and under an
inert atmosphere like nitrogen if possible [5] [6]. Always avoid exposure to light [1] [2].

Handling Procedures:

Reconstitution: When preparing stock solutions, use anhydrous DMSO. Bring the product to
room temperature before opening the container to prevent moisture condensation.

Aliquoting: To minimize freeze-thaw cycles, which can degrade PEG chains, aliquot the
product or its stock solutions into single-use vials after initial thawing.

Documentation: Record the date of receipt, opening, and each use to track the product's
lifecycle.

Troubleshooting Common Issues

The following flowchart outlines a logical process for diagnosing and addressing the most common stability-

related issues you might encounter.
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Start: Unexpected Experimental Result

Is reaction conversion low?
or are impurities high?

Check physical appearance.
Is it discolored?

(Yellow or brown?)

 Yes

Potential Cause: Other factors
Action: Troubleshoot other parts of

your experimental system.

 No

Has the product been stored
for a long time (>6 months) or

improperly?

 No

Potential Cause: Oxidative Degradation
Action: Use fresh product. Perform analysis

(TLC/LC-MS) to confirm degradation.

 Yes

Potential Cause: Hydrolysis
Action: Ensure fresh activators (EDC/DCC)

are used. Check reaction for moisture.

 No

Potential Cause: General Instability
Action: Analyze by LC-MS or NMR.

Re-purify if necessary.

 Yes

Click to download full resolution via product page

Frequently Asked Questions

What is the shelf life of HO-PEG5-CH2COOH? The exact shelf life is not specified in the search

results. For a related PEG-acid compound (Azido-PEG5-CH2COOH), the recommendation is 2-8°C

for short-term storage (days to weeks) and -20°C for long-term storage (months) [3]. It is advisable

to use HO-PEG5-CH2COOH as soon as possible and track its performance over time.

The compound has turned yellow. Is it still usable? A change from colorless to a yellow or brown

color is a strong indicator of degradation, likely due to oxidation [1]. It is recommended to analyze
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the sample using TLC or LC-MS to confirm its purity before use in critical experiments.

How should I reconstitute HO-PEG5-CH2COOH for use in aqueous buffers? While HO-PEG5-

CH2COOH is hydrophilic and increases solubility in aqueous media, it is often first dissolved in a

small amount of DMSO to create a concentrated stock solution [1] [6]. This stock can then be diluted

into your aqueous buffer. Be aware that high concentrations of PEG polymers can lead to viscous

solutions.

Can the hydroxyl and carboxylic acid groups be modified independently? Yes. HO-PEG5-

CH2COOH is a heterobifunctional crosslinker, meaning the hydroxyl and carboxylic acid groups can

be targeted separately [1] [7]. The carboxylic acid can be activated with EDC/DCC to form an amide

bond with an amine, while the hydroxyl group can be modified through different chemistries, allowing

for sequential conjugations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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